Cas no 1806349-58-5 (3-Bromo-4-ethoxyphenylhydrazine)

• Product Name: 3-Bromo-4-ethoxyphenylhydrazine
• CAS No: 1806349-58-5
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 4797878
• Update Time: 2025-10-19

3-Bromo-4-ethoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-ethoxyphenylhydrazine

• Inchi： 1S/C8H11BrN2O/c1-2-12-8-4-3-6(11-10)5-7(8)9/h3-5,11H,2,10H2,1H3
• InChI Key： ZQZFLBGULCISLM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 2.2
• Topological Polar Surface Area: 47.3

Additional information on 3-Bromo-4-ethoxyphenylhydrazine

Introduction to 3-Bromo-4-ethoxyphenylhydrazine (CAS No. 1806349-58-5)

3-Bromo-4-ethoxyphenylhydrazine, with the CAS number 1806349-58-5, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, an ethoxy group, and a hydrazine moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Bromo-4-ethoxyphenylhydrazine is C₉H₁₂BrN₂O. Its molecular weight is approximately 230.10 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of medicinal chemistry, 3-Bromo-4-ethoxyphenylhydrazine has been explored for its potential as a building block in the synthesis of novel pharmaceuticals. Recent studies have highlighted its utility in the development of drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 3-Bromo-4-ethoxyphenylhydrazine exhibited potent antitumor activity against several cancer cell lines. The researchers found that these derivatives could effectively inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

Beyond its applications in drug discovery, 3-Bromo-4-ethoxyphenylhydrazine has also shown promise in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of functional materials with specific properties. For example, researchers at the University of California, Berkeley, have utilized 3-Bromo-4-ethoxyphenylhydrazine as a precursor to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 3-Bromo-4-ethoxyphenylhydrazine typically involves a multi-step process that begins with the bromination of 4-ethoxyaniline followed by reduction to form the hydrazine derivative. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to characterize the compound and confirm its identity.

Safety considerations are paramount when handling 3-Bromo-4-ethoxyphenylhydrazine. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 3-Bromo-4-ethoxyphenylhydrazine (CAS No. 1806349-58-5) is a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and versatile reactivity make it an important intermediate in the synthesis of novel pharmaceuticals and functional materials. Ongoing research continues to uncover new possibilities for this compound, further cementing its importance in the scientific community.